2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3-bromo-5-chloro-2-methoxyphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C14H11BrClNO2S2/c1-3-4-20-14-17-11(13(18)21-14)6-8-5-9(16)7-10(15)12(8)19-2/h3,5-7H,1,4H2,2H3/b11-6-
• InChI Key: WMNVAZVZKMKFCJ-WDZFZDKYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Br)Cl)C=C2C(=O)SC(=N2)SCC=C
• Isomeric SMILES: COC1=C(C=C(C=C1Br)Cl)/C=C\2/C(=O)SC(=N2)SCC=C
• Molecular Formula: C14H11BrClNO2S2
• Molecular Weight: 404.7 g/mol

Description

2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of 2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membrane.
Biochemical and Physiological Effects
Studies have shown that this compound has biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell damage. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one in lab experiments include its potent anticancer, antifungal, and antibacterial properties. It is also relatively easy to synthesize and can be obtained in good yield. However, the limitations of using this compound in lab experiments include its potential toxicity to normal cells and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one. One direction is to investigate its potential use in combination with other anticancer drugs to enhance their efficacy. Another direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been shown to possess anticancer, antifungal, and antibacterial properties. Further studies are needed to fully understand its mechanism of action and potential toxicity, as well as its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one has been achieved using different methods. One such method is the condensation reaction between 3-bromo-5-chloro-2-methoxybenzaldehyde and 2-aminothiophenol in the presence of allyl bromide and potassium carbonate. This reaction leads to the formation of the desired compound in good yield.

Scientific Research Applications

2-(allylthio)-4-(3-bromo-5-chloro-2-methoxybenzylidene)-1,3-thiazol-5(4H)-one has been the subject of scientific research due to its potential therapeutic applications. This compound has been shown to possess anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.